Cas no 1248914-99-9 (5-Bromo-2-chloro-N,N-diethylnicotinamide)

• Product Name: 5-Bromo-2-chloro-N,N-diethylnicotinamide
• CAS No: 1248914-99-9
• MF: C₁₀H₁₂BrClN₂O
• MW: 291.572080612183
• CID: 5525490
• Update Time: 2025-06-13

5-Bromo-2-chloro-N,N-diethylnicotinamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-N,N-diethylnicotinamide

• Inchi： 1S/C10H12BrClN2O/c1-3-14(4-2)10(15)8-5-7(11)6-13-9(8)12/h5-6H,3-4H2,1-2H3
• InChI Key： KOAMTFPLRNXVOL-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(Br)C=C1C(N(CC)CC)=O

Additional information on 5-Bromo-2-chloro-N,N-diethylnicotinamide

Recent Advances in the Study of 5-Bromo-2-chloro-N,N-diethylnicotinamide (CAS: 1248914-99-9)

The compound 5-Bromo-2-chloro-N,N-diethylnicotinamide (CAS: 1248914-99-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This nicotinamide derivative is being explored for its potential applications in drug discovery, particularly as a building block for the synthesis of novel therapeutic agents. Recent studies have focused on its chemical properties, biological activity, and potential as a precursor for more complex molecules.

One of the key areas of interest is the role of 5-Bromo-2-chloro-N,N-diethylnicotinamide in the development of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Researchers have synthesized and evaluated a series of derivatives based on this compound, demonstrating promising inhibitory activity against specific kinase targets. The bromo and chloro substituents on the pyridine ring are believed to enhance binding affinity and selectivity, making it a valuable scaffold for further optimization.

In addition to its potential as a kinase inhibitor precursor, recent studies have investigated the compound's metabolic stability and pharmacokinetic properties. Early-stage in vitro and in vivo experiments suggest that 5-Bromo-2-chloro-N,N-diethylnicotinamide exhibits favorable metabolic profiles, with moderate clearance rates and good oral bioavailability. These findings support its potential as a lead compound for further drug development efforts.

Another notable application of this compound is in the field of chemical proteomics. Researchers have utilized 5-Bromo-2-chloro-N,N-diethylnicotinamide as a chemical probe to identify and characterize novel protein targets. By incorporating this compound into activity-based protein profiling (ABPP) assays, scientists have uncovered previously unknown interactions with enzymes involved in cellular signaling pathways. This approach has provided valuable insights into the compound's mechanism of action and its potential off-target effects.

Recent synthetic methodologies have also been developed to improve the efficiency and scalability of 5-Bromo-2-chloro-N,N-diethylnicotinamide production. Novel catalytic systems and green chemistry approaches have been employed to reduce waste and enhance yield, addressing some of the challenges associated with its large-scale synthesis. These advancements are critical for ensuring the compound's availability for both research and potential clinical applications.

Looking ahead, ongoing research is focused on further elucidating the therapeutic potential of 5-Bromo-2-chloro-N,N-diethylnicotinamide and its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its utility in treating specific disease indications. With its unique chemical properties and promising biological activity, this compound represents an exciting area of innovation in the chemical biology and pharmaceutical sciences.